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Introduction
Stearidonic acid (SDA), an omega-3 polyunsaturated fatty acid (18:4n-3), is gaining significant

attention in the fields of nutrition, pharmaceuticals, and drug development. As a direct

metabolic precursor to eicosapentaenoic acid (EPA), SDA offers a more efficient plant-based

route to increasing tissue levels of long-chain omega-3 fatty acids compared to its precursor, α-

linolenic acid (ALA). This guide provides an in-depth technical overview of the natural sources

of SDA and the intricate biosynthetic pathways responsible for its production. It is designed to

serve as a valuable resource for researchers and professionals working on the therapeutic

applications and biotechnological production of this promising fatty acid.

Natural Sources of Stearidonic Acid
Stearidonic acid is found in a limited number of natural sources, primarily certain plant seed

oils, and to a lesser extent in marine and algal organisms.

Plant-Based Sources
The most significant and commercially viable sources of SDA are the seed oils of a few plant

species, particularly from the Boraginaceae family.
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Plant Source
(Common
Name)

Botanical
Name

Family

Stearidonic
Acid (SDA)
Content (% of
total fatty
acids)

Reference(s)

Ahiflower®
Buglossoides

arvensis
Boraginaceae 18 - 22% [1][2]

Echium Oil
Echium

plantagineum
Boraginaceae 12 - 14% [3][4][5]

Blackcurrant

Seed Oil
Ribes nigrum Grossulariaceae 2 - 4% [6][7][8]

Hemp Seed Oil Cannabis sativa Cannabaceae ~2% [9]

Ahiflower® (Buglossoides arvensis): Currently the richest known natural plant source of

SDA, Ahiflower® oil has been specifically bred for high SDA content.[1][2]

Echium Oil (Echium plantagineum): Historically a primary source of SDA, echium oil also

contains significant amounts of γ-linolenic acid (GLA), an omega-6 fatty acid.[3][4][5]

Blackcurrant Seed Oil (Ribes nigrum): This oil provides a modest amount of SDA alongside

other valuable fatty acids like ALA and GLA.[6][7][8]

Hemp Seed Oil (Cannabis sativa): Contains a smaller percentage of SDA compared to the

other listed oils.[9]

Marine and Algal Sources
While fish and fish oils are renowned for their high EPA and DHA content, they are generally

not rich sources of SDA.[10] Some marine zooplankton, such as Calanus finmarchicus, contain

notable amounts of SDA.[11] Certain species of microalgae are also known to produce SDA.

[10]

Biosynthesis of Stearidonic Acid
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The biosynthesis of stearidonic acid from α-linolenic acid is a critical step in the metabolic

pathway that leads to the formation of long-chain omega-3 polyunsaturated fatty acids.

The Omega-3 Fatty Acid Biosynthetic Pathway
The conversion of ALA to longer-chain omega-3s like EPA and docosahexaenoic acid (DHA)

involves a series of desaturation and elongation reactions. The initial and rate-limiting step in

this pathway is the conversion of ALA to SDA.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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